4-(2,6-dimethylpiperidine-1-carbonyl)-9H-fluoren-9-one

• IUPAC Name: 4-(2,6-dimethylpiperidine-1-carbonyl)fluoren-9-one
• InChI: InChI=1S/C21H21NO2/c1-13-7-5-8-14(2)22(13)21(24)18-12-6-11-17-19(18)15-9-3-4-10-16(15)20(17)23/h3-4,6,9-14H,5,7-8H2,1-2H3
• InChI Key: SLLYNRORQJEDNW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1C(=O)C2=CC=CC3=C2C4=CC=CC=C4C3=O)C
• Molecular Formula: C21H21NO2
• Molecular Weight: 319.4 g/mol

Description

The compound “4-(2,6-dimethylpiperidine-1-carbonyl)-9H-fluoren-9-one” is a complex organic molecule. It contains a fluorenone group (9H-fluoren-9-one), which is a type of aromatic ketone, attached to a 2,6-dimethylpiperidine group via a carbonyl (C=O) bond.

Synthesis Analysis

Without specific literature or resources, it’s challenging to provide a detailed synthesis analysis for this compound. Generally, the synthesis of such compounds involves multiple steps, each requiring specific reagents and conditions.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The fluorenone group is a polycyclic aromatic hydrocarbon with a ketone functional group. The 2,6-dimethylpiperidine group is a type of secondary amine.

Chemical Reactions Analysis

The reactivity of this compound would depend on the functional groups present. The ketone group in the fluorenone part of the molecule could undergo reactions typical of carbonyl compounds, such as nucleophilic addition. The secondary amine group in the 2,6-dimethylpiperidine part could participate in reactions typical of amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure and the functional groups present. For example, it’s likely to be a solid at room temperature, and its solubility would depend on the polarity of the solvent.

Mechanism of Action

Without specific context, it’s difficult to determine the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

Without specific information, it’s difficult to provide details on the safety and hazards of this compound. As with all chemicals, it should be handled with appropriate safety measures.